Cas no 1379300-09-0 (Ethyl 3-(2-aminopyridin-3-yl)propanoate)

• Product Name: Ethyl 3-(2-aminopyridin-3-yl)propanoate
• CAS No: 1379300-09-0
• MF: C₁₀H₁₄N₂O₂
• MW: 194.230362415314
• MDL: MFCD20723368
• CID: 5607078
• PubChem ID: 21715892
• Update Time: 2025-11-01

Ethyl 3-(2-aminopyridin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1379300-09-0
• EN300-8649043
• ethyl 3-(2-aminopyridin-3-yl)propanoate
• Ethyl 3-(2-aminopyridin-3-yl)propanoate

• MDL： MFCD20723368
• Inchi： 1S/C10H14N2O2/c1-2-14-9(13)6-5-8-4-3-7-12-10(8)11/h3-4,7H,2,5-6H2,1H3,(H2,11,12)
• InChI Key： GSWUMIGXXXSVEV-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1=CC=CN=C1N)=O

Computed Properties

• Exact Mass: 194.105527694g/mol
• Monoisotopic Mass: 194.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.2Ų

Additional information on Ethyl 3-(2-aminopyridin-3-yl)propanoate

Ethyl 3-(2-aminopyridin-3-yl)propanoate (CAS No. 1379300-09-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-(2-aminopyridin-3-yl)propanoate, identified by its unique chemical identifier CAS No. 1379300-09-0, represents a significant compound in the realm of pharmaceutical chemistry. This organic ester, featuring a propanoate moiety linked to a 2-aminopyridine ring, has garnered considerable attention due to its versatile applications in drug development and synthetic chemistry. The structural integrity of this molecule, characterized by its dual functional groups, makes it a valuable intermediate in the synthesis of more complex pharmacophores.

The Ethyl 3-(2-aminopyridin-3-yl)propanoate molecule exhibits a high degree of reactivity, which is primarily attributed to the presence of both an amine and an ester group. These functional units enable a wide range of chemical transformations, including nucleophilic substitutions, condensations, and reductions, which are pivotal in constructing intricate molecular frameworks. Such reactivity has positioned this compound as a cornerstone in the synthesis of various therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of drugs targeting neurological disorders. The pyridine scaffold, inherent to Ethyl 3-(2-aminopyridin-3-yl)propanoate, is particularly noteworthy in this context. Pyridine derivatives are well-documented for their ability to interact with biological targets such as enzymes and receptors involved in neurodegenerative diseases. For instance, studies have highlighted the potential of 2-aminopyridine-based compounds in modulating acetylcholinesterase activity, a key enzyme implicated in Alzheimer's disease. The ethyl propanoate side chain further enhances the compound's solubility and bioavailability, making it an attractive candidate for medicinal chemists.

The synthesis of Ethyl 3-(2-aminopyridin-3-yl)propanoate involves a series of well-established organic reactions that underscore its synthetic utility. One common approach involves the condensation of 2-amino pyridine with methyl propionate under basic conditions, followed by hydrolysis and esterification to yield the desired product. This synthetic route is favored for its simplicity and high yield, making it accessible for both academic research and industrial-scale production.

Advancements in computational chemistry have further elucidated the mechanistic pathways associated with Ethyl 3-(2-aminopyridin-3-yl)propanoate transformations. Molecular modeling studies have demonstrated that the amine group participates in hydrogen bonding interactions with adjacent residues in enzyme active sites, thereby influencing reaction kinetics. Such insights have guided the optimization of synthetic protocols to maximize yield and purity while minimizing unwanted side reactions.

The role of Ethyl 3-(2-aminopyridin-3-yl)propanoate extends beyond its use as an intermediate; it also serves as a building block for more complex heterocyclic systems. Researchers have leveraged its structural features to develop novel ligands for metal ions, which are integral to various biological processes. These metallo-ligands have shown promise in applications ranging from catalysis to therapeutic agents targeting metalloproteinases.

In conclusion, Ethyl 3-(2-aminopyridin-3-yl)propanoate (CAS No. 1379300-09-0) stands as a testament to the ingenuity of modern pharmaceutical chemistry. Its unique structural attributes and reactivity profile make it indispensable in the synthesis of drugs targeting diverse therapeutic areas. As research continues to uncover new applications for this compound, its significance is poised to grow even further.